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Compound of Interest

Compound Name: Colletodiol

CAS No.: 21142-67-6

Cat. No.: B1247303

Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant operational

environment. This guide provides essential safety and logistical information for the disposal of

colletodiol, a macrodiolide antibiotic. Based on available safety data, colletodiol is not

classified as a hazardous substance or mixture; however, adherence to proper disposal

protocols is still necessary to maintain a safe laboratory setting and to ensure environmental

responsibility.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be familiar with the immediate

safety measures for handling colletodiol. Standard laboratory personal protective equipment

(PPE) should be worn, including safety goggles, gloves, and a lab coat. Operations should be

conducted in a well-ventilated area to avoid the inhalation of any dust or aerosols. In the event

of a spill, the material should be absorbed with a non-combustible material like sand or earth

and then collected for disposal. Surfaces and equipment can be decontaminated by scrubbing

with alcohol.
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Colletodiol Properties
A summary of the key identifiers for colletodiol is provided in the table below for easy

reference.

Property Value

Synonyms (+)-Colletodiol

Formula C14H20O6

Molecular Weight 284.3 g/mol

CAS Number 21142-67-6

Step-by-Step Disposal Protocol
The disposal of colletodiol and its contaminated packaging must be carried out in accordance

with all applicable federal, state, and local regulations.[1] Although classified as non-hazardous,

it is crucial to consult with your institution's Environmental Health and Safety (EHS) department

to ensure compliance with specific institutional policies.

Step 1: Waste Identification and Segregation

Identify: Clearly label a dedicated waste container for "Colletodiol Waste."

Segregate: Do not mix colletodiol waste with hazardous waste streams such as flammable

liquids, corrosives, or reactive chemicals.[1] Keeping non-hazardous waste separate from

hazardous waste is a key principle of proper laboratory waste management.

Step 2: Containerization

Select an Appropriate Container: Use a container that is in good condition, compatible with

the chemical, and has a secure lid.

Labeling: The container must be clearly labeled with the name of the waste ("Colletodiol
Waste") and the date of accumulation.

Step 3: Unused or Surplus Colletodiol
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For pure, unused colletodiol, the primary recommendation is to offer it to a licensed

professional waste disposal service.

Step 4: Contaminated Materials

Solid Waste: Items such as gloves, absorbent pads, and weighing papers that are

contaminated with colletodiol should be placed in the designated "Colletodiol Waste"

container.

Liquid Waste: If colletodiol is in a solution, absorb the liquid with a finely-powdered, liquid-

binding material before placing it in the solid waste container.[1]

Empty Containers: "Empty" containers that held colletodiol should be managed in

accordance with institutional guidelines. Often, this involves triple-rinsing the container. The

rinsate from the first rinse should be collected and managed as chemical waste. Subsequent

rinses may be permissible for drain disposal, but this must be confirmed with your local EHS

office. After proper cleaning and removal of labels, the container may be recycled or

disposed of as general waste.

Step 5: Final Disposal

Consult EHS: Arrange for the collection of the "Colletodiol Waste" container with your

institution's EHS department or their designated hazardous waste vendor. They will ensure

the final disposal is conducted in a compliant and environmentally sound manner.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

colletodiol.
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Start: Have Colletodiol for Disposal

Consult Safety Data Sheet (SDS)

Is it classified as hazardous?

Follow Non-Hazardous Waste Protocol

 No (Per SDS)

Follow Hazardous Waste Protocol

 Yes

No (Per SDS) Yes

Segregate from other waste streams

Use a labeled, compatible container

Dispose of unused product via EHS Dispose of contaminated materials in the container

Contact EHS for pickup and final disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.glpbio.com [file.glpbio.com]

To cite this document: BenchChem. [Navigating the Disposal of Colletodiol: A Procedural
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247303/docs#navigating-the-disposal-of-colletodiol-
a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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